![molecular formula C21H18N2O B5760340 2,4-diphenyl-7,8-dihydro-5(6H)-quinolinone oxime](/img/structure/B5760340.png)
2,4-diphenyl-7,8-dihydro-5(6H)-quinolinone oxime
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Overview
Description
2,4-diphenyl-7,8-dihydro-5(6H)-quinolinone oxime, also known as DPHQO, is a compound that has received increasing attention in recent years due to its potential applications in scientific research. DPHQO is a versatile compound that can be synthesized using various methods and has been shown to have a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2,4-diphenyl-7,8-dihydro-5(6H)-quinolinone oxime is not fully understood, but it is thought to involve the inhibition of oxidative stress and inflammation. This compound has been shown to scavenge reactive oxygen species (ROS) and to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of lipid peroxidation, the enhancement of antioxidant enzyme activity, and the modulation of cell signaling pathways. This compound has also been shown to have neuroprotective effects, including the prevention of neuronal damage and the enhancement of cognitive function.
Advantages and Limitations for Lab Experiments
2,4-diphenyl-7,8-dihydro-5(6H)-quinolinone oxime has several advantages for use in lab experiments, including its stability, solubility, and low toxicity. However, there are also some limitations to its use, including its relatively high cost and limited availability.
Future Directions
There are several future directions for research on 2,4-diphenyl-7,8-dihydro-5(6H)-quinolinone oxime, including the development of new synthetic methods, the investigation of its mechanism of action, and the exploration of its potential therapeutic applications. In addition, further research is needed to fully understand the biochemical and physiological effects of this compound and to identify any potential side effects or limitations to its use.
Conclusion:
In conclusion, this compound is a versatile compound with a range of scientific research applications. Its synthesis can be achieved using various methods, and it has been shown to have a range of biochemical and physiological effects. While there are some limitations to its use, this compound has several advantages for use in lab experiments and has the potential to be a useful tool for scientific research in the future.
Synthesis Methods
2,4-diphenyl-7,8-dihydro-5(6H)-quinolinone oxime can be synthesized using various methods, including the Hantzsch reaction, the Skraup reaction, and the Pictet-Spengler reaction. The Hantzsch reaction involves the condensation of an aldehyde or ketone with two equivalents of a primary amine and one equivalent of a β-dicarbonyl compound in the presence of a catalyst. The Skraup reaction involves the condensation of an aniline with a β-ketoester in the presence of a catalyst. The Pictet-Spengler reaction involves the condensation of an aldehyde or ketone with an amino alcohol in the presence of a catalyst. Each of these methods has its advantages and disadvantages, and the choice of method will depend on the specific application.
Scientific Research Applications
2,4-diphenyl-7,8-dihydro-5(6H)-quinolinone oxime has a range of scientific research applications, including as a fluorescent probe for the detection of metal ions, as a ligand for the development of new catalysts, and as a potential drug candidate for the treatment of various diseases. This compound has been shown to have antioxidant, anti-inflammatory, and anticancer properties, and has been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
(NE)-N-(2,4-diphenyl-7,8-dihydro-6H-quinolin-5-ylidene)hydroxylamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N2O/c24-23-19-13-7-12-18-21(19)17(15-8-3-1-4-9-15)14-20(22-18)16-10-5-2-6-11-16/h1-6,8-11,14,24H,7,12-13H2/b23-19+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSVVSCMGKVYIQA-FCDQGJHFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C(=NO)C1)C(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2=C(/C(=N/O)/C1)C(=CC(=N2)C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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